Cas no 69790-31-4 (9'-(3-Hydroxy-3-methylglutaroyloxy)-abscisic acid)

• Product Name: 9'-(3-Hydroxy-3-methylglutaroyloxy)-abscisic acid
• CAS No: 69790-31-4
• MF: C₂₁H₂₈O₉
• MW: 424.441627502441
• CID: 2048607
• PubChem ID: 162639153
• Update Time: 2025-04-21

9'-(3-Hydroxy-3-methylglutaroyloxy)-abscisic acid Chemical and Physical Properties

Names and Identifiers

• 9'-(3-Hydroxy-3-methylglutaroyloxy)-abscisic acid
• beta-hydroxy-beta-methylglutarylhydroxyabscisic acid
• 8'-O-(3-hydroxy-3-methylglutaryl)-8'-hydroxyabscisic acid
• FS-8392
• 69790-31-4

• Inchi： 1S/C21H28O9/c1-13(7-16(23)24)5-6-21(29)14(2)8-15(22)9-19(21,3)12-30-18(27)11-20(4,28)10-17(25)26/h5-8,28-29H,9-12H2,1-4H3,(H,23,24)(H,25,26)
• InChI Key： HBBVFDNZOWNNLQ-UHFFFAOYSA-N
• SMILES： CC(=CC(=O)O)C=CC1(C(COC(CC(CC(=O)O)(O)C)=O)(C)CC(=O)C=C1C)O

Computed Properties

• Exact Mass: 424.17333247Da
• Monoisotopic Mass: 424.17333247Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 158Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Abscisic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Abscisic acids and derivatives